Cas no 2958-87-4 (2,3,6-Trichloroquinoxaline)

2,3,6-Trichloroquinoxaline is a chlorinated heterocyclic compound primarily used as an intermediate in the synthesis of agrochemicals and pharmaceuticals. Its quinoxaline backbone and reactive chlorine substituents make it a versatile building block for further functionalization, enabling the production of herbicides, fungicides, and other specialty chemicals. The compound exhibits high reactivity in nucleophilic substitution reactions, facilitating efficient derivatization. Its stability under standard storage conditions and well-documented synthetic pathways contribute to its reliability in industrial applications. Researchers value 2,3,6-Trichloroquinoxaline for its consistent purity and compatibility with a range of reaction conditions, making it a preferred choice for advanced chemical synthesis.
2,3,6-Trichloroquinoxaline structure
2,3,6-Trichloroquinoxaline structure
Product Name:2,3,6-Trichloroquinoxaline
CAS No:2958-87-4
MF:C8H3Cl3N2
MW:233.481818437576
MDL:MFCD00006721
CID:269057
PubChem ID:18070
Update Time:2025-06-09

2,3,6-Trichloroquinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2,3,6-Trichloroquinoxaline
    • 2,3,6-trichloro-Quinoxaline
    • Quinoxaline,2,3,6-trichloro-
    • 2,3,4-TRI-O-ACETYL-BETA-L-ARABINOPYRANOSYL 2,2,2-TRICHLOROACETIMIDATE
    • 2,3,6-Trichlor-chinoxalin
    • 6-chloro-2,3-dichloroquinoxaline
    • EINECS 220-987-3
    • QUINOXALINE,2,3,6-TRICHLORO
    • NSC 203052
    • DTXSID7062744
    • 2,6-Trichloroquinoxaline
    • AKOS005074218
    • SY064818
    • 10E-949
    • NSC203052
    • QUINOXALINE, 2,3,6-TRICHLORO-
    • BRN 0007313
    • NS00028729
    • A6A4BK2382
    • CS-0095259
    • 2958-87-4
    • AC-28117
    • Quinoxaline,3,6-trichloro-
    • 4-23-00-01231 (Beilstein Handbook Reference)
    • MFCD00006721
    • 2,3,6-Trichloroquinoxaline, AldrichCPR
    • NSC-203052
    • FT-0609474
    • SCHEMBL404069
    • A819970
    • DTXCID7038022
    • DB-047609
    • MDL： MFCD00006721
    • Inchi： 1S/C8H3Cl3N2/c9-4-1-2-5-6(3-4)13-8(11)7(10)12-5/h1-3H
    • InChI Key： GZEGFNCRZUGIOB-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2C(C=1)=NC(=C(N=2)Cl)Cl

Computed Properties

  • Exact Mass: 231.93600
  • Monoisotopic Mass: 231.936181
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.600
  • Melting Point: 143-144 ºC
  • Boiling Point: 294.7°C at 760 mmHg
  • Flash Point: 160°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 25.78000
  • LogP: 3.59000
  • Solubility: Not available

2,3,6-Trichloroquinoxaline Security Information

2,3,6-Trichloroquinoxaline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,6-Trichloroquinoxaline Pricemore >>

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2,3,6-Trichloroquinoxaline Related Literature

  • 1. 274. Synthetic antimalarials. Part XXXIX. Dialkylaminoalkylaminoquinoxalines
    A. F. Crowther,F. H. S. Curd,D. G. Davey,G. J. Stacey J. Chem. Soc. 1949 1260
  • 2. 157. Synthetic antimalarials. Part XXVII. Some derivatives of phthalazine, quinoxaline, and isoquinoline
    Robert D. Haworth,Stanley Robinson J. Chem. Soc. 1948 777
  • 3. 223. Quinoxalines and related compounds. Part VI. Substitution of 2,3-dihydroxyquinoxaline and its 1,4-dimethyl derivative
    G. W. H. Cheeseman J. Chem. Soc. 1962 1170
  • 4. 275. Synthetic antimalarials. Part XL. The effect of variation of substituents in 2-chloro-3-β-diethylaminoethylaminoquinoxaline
    F. H. S. Curd,D. G. Davey,G. J. Stacey J. Chem. Soc. 1949 1271

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